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Compound of Interest

Compound Name: 1-Bromo-2-fluoro-4-propylbenzene

Cat. No.: B184621 Get Quote

A comprehensive analysis of the physical characteristics of 1-Bromo-2-fluoro-4-
propylbenzene is essential for its application in research and development, particularly in the

fields of medicinal chemistry and materials science. This technical guide provides a detailed

overview of its known physical properties, methodologies for their determination, and a

representative synthetic workflow.

Physical and Chemical Properties
1-Bromo-2-fluoro-4-propylbenzene is a halogenated aromatic compound with the chemical

formula C9H10BrF.[1][2] While comprehensive experimental data for this specific isomer is not

widely published, its fundamental properties have been calculated and are presented below.

Table 1: Physical and Chemical Properties of 1-Bromo-2-fluoro-4-propylbenzene
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Property Value Source

CAS Number 167858-56-2 [1][2]

Molecular Formula C9H10BrF [1][2]

Molecular Weight 217.081 g/mol [1][2]

Appearance Not Available [1]

Boiling Point Data Not Available

Melting Point Data Not Available

Density Data Not Available

Refractive Index Data Not Available

Storage Conditions
Sealed in dry, Room

Temperature
[1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 1-Bromo-2-
fluoro-4-propylbenzene are not explicitly available in the reviewed literature. However,

standard methodologies for determining the boiling point, melting point, density, and refractive

index of liquid compounds are applicable.

1. Determination of Boiling Point:

The boiling point can be determined using a distillation apparatus. The compound is heated in

a flask connected to a condenser. The temperature at which the liquid and vapor phases are in

equilibrium, as indicated by a stable temperature reading on a thermometer placed in the vapor

path during distillation at a specific atmospheric pressure, is recorded as the boiling point. For

small quantities, a micro-boiling point apparatus can be utilized.

2. Determination of Melting Point:

Should the compound be a solid at room temperature, its melting point can be determined

using a melting point apparatus. A small amount of the crystalline solid is packed into a
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capillary tube and heated in a calibrated heating block. The temperature range over which the

solid melts is recorded as the melting point.

3. Determination of Density:

The density of liquid 1-Bromo-2-fluoro-4-propylbenzene can be measured using a

pycnometer or a digital density meter. The mass of a known volume of the substance is

determined at a specific temperature, and the density is calculated by dividing the mass by the

volume.

4. Determination of Refractive Index:

The refractive index, a measure of how light propagates through the substance, can be

determined using a refractometer. A drop of the liquid is placed on the prism of the

refractometer, and the refractive index is read directly from the instrument at a specified

temperature and wavelength (typically the sodium D-line).

Synthetic Workflow
While a specific protocol for the synthesis of 1-Bromo-2-fluoro-4-propylbenzene is not

detailed, a general synthetic route can be inferred from the synthesis of structurally similar

compounds such as 1-bromo-4-propylbenzene. A representative workflow for a related

synthesis is depicted below.
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Reaction Setup

Reaction

Workup

Purification

Charge flask with starting materials
(e.g., 1,4-dibromobenzene, bromopropane)

Add solvent (e.g., anhydrous THF)

Add catalyst and reagents
(e.g., zinc chloride, magnesium, iron acetylacetonate)

Heat reaction mixture to initiate
(e.g., ~40°C)

Maintain reaction temperature
(e.g., <60°C for 8 hours)

Cool to room temperature

Quench reaction with water

Solvent removal (distillation)

Dilute with toluene

Separate organic layer

Wash with saturated brine

Dry over anhydrous sodium sulfate

Filter to remove drying agent

Remove toluene (distillation)

Vacuum distillation of crude product

Collect pure product fraction

Click to download full resolution via product page

Caption: Synthetic workflow for a related brominated propylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. guidechem.com [guidechem.com]

2. 1-Bromo-2-fluoro-4-propylbenzene | C9H10BrF | CID 4286314 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [1-Bromo-2-fluoro-4-propylbenzene physical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184621#1-bromo-2-fluoro-4-propylbenzene-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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